BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 10-
Hydroxyoleoside 11-methyl ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

10-Hydroxyoleoside 11-methyl
Compound Name:
ester

cat. No.: B15592216

In-Depth Technical Guide to 10-Hydroxyoleoside
11-methyl ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxyoleoside 11-methyl ester, a secoiridoid glycoside isolated from Jasminum
multiflorum, presents a subject of growing interest within the scientific community. This
technical guide provides a comprehensive overview of its known physical and chemical
properties, alongside available experimental data. While specific quantitative data for some
properties remain elusive in publicly accessible literature, this document consolidates the
current knowledge to support ongoing research and development efforts. The compound, with
the chemical formula C17H24012 and a molecular weight of 420.37 g/mol , has been noted for
its potential biological activities, including coronary dilating and cardiotropic effects. Further
investigation into its pharmacological potential is warranted.

Physicochemical Properties

10-Hydroxyoleoside 11-methyl ester is a white powder.[1] Limited data is currently available
regarding its complete physicochemical profile.

Table 1: Physical and Chemical Properties of 10-Hydroxyoleoside 11-methyl ester

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15592216?utm_src=pdf-interest
https://www.benchchem.com/product/b15592216?utm_src=pdf-body
https://www.benchchem.com/product/b15592216?utm_src=pdf-body
https://www.researchgate.net/publication/307615188_Jasminum_multiflorum_Burm_f_Andr_Botany_Chemistry_and_Pharmacology
https://www.benchchem.com/product/b15592216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 131836-11-8 [2][3]
Molecular Formula C17H24012 [1][3]
Molecular Weight 420.37 g/mol [11[3]
Appearance Powder [1]
Optical Rotation [a]D -113.3° (c in MeOH) [1]

UV Absorption Amax 201, 235 nm (in MeOH) [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

Purity >98% (Commercially available) [2]

Note: Melting point and boiling point data are not currently available in the reviewed literature.

Spectroscopic Data

While several studies confirm the structural elucidation of 10-Hydroxyoleoside 11-methyl
ester using spectroscopic methods, detailed spectral data, including specific chemical shifts for
1H and 13C NMR or mass spectrometry fragmentation patterns, are not readily available in the
public domain. Commercial suppliers confirm the structure by NMR.[2]

Experimental Protocols
Isolation from Jasminum multiflorum

10-Hydroxyoleoside 11-methyl ester has been successfully isolated from the water-soluble
fraction of Jasminum multiflorum.[4][5] A general workflow for the isolation of chemical
constituents from Jasminum multiflorum is outlined below. It is important to note that a detailed,
optimized protocol specifically for 10-Hydroxyoleoside 11-methyl ester is not available and
would require further methods development.

Workflow for Isolation of Secoiridoids from Jasminum multiflorum
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Caption: General workflow for the isolation of secoiridoids from Jasminum multiflorum.
Methodology Details (General):

» Plant Material Preparation: The aerial parts of Jasminum multiflorum are collected, dried, and
powdered.

o Extraction: The powdered plant material is typically extracted with a polar solvent such as
methanol using methods like Soxhlet extraction or maceration.[5]

» Fractionation: The resulting crude extract is then subjected to column chromatography over
silica gel. A gradient elution system with solvents of increasing polarity is used to separate
the different chemical constituents.

« Purification: Fractions are monitored by Thin Layer Chromatography (TLC). Those containing
the target compound are combined and may require further purification steps, such as
preparative TLC or High-Performance Liquid Chromatography (HPLC), to yield the pure 10-
Hydroxyoleoside 11-methyl ester.

Biological Activity and Signaling Pathways

10-Hydroxyoleoside 11-methyl ester belongs to the secoiridoid class of compounds, which
are known to possess a wide range of biological activities.[2]

Cardiovascular Effects

Preliminary studies have indicated that secoiridoids from Jasminum multiflorum, including 10-
Hydroxyoleoside 11-methyl ester, possess coronary dilating and cardiotropic activities.[4]
The precise mechanisms and signaling pathways underlying these effects have not yet been
elucidated for this specific compound.

Anticancer Potential
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A study investigated the anti-cancer activities of 10-Hydroxyoleoside 11-methyl ester,
alongside other secoiridoids, in human epidermoid carcinoma cell lines (A431) and human non-
small cell lung cancer cell lines (A549).[6] While the study focused on the effects of a related
compound, multifloroside, it opens the door for further investigation into the specific cytotoxic
and antiproliferative effects of 10-Hydroxyoleoside 11-methyl ester. The potential signaling
pathways involved in the anticancer activity of related secoiridoids often include the induction of
apoptosis and cell cycle arrest.

Hypothesized Signaling Pathway for Secoiridoid-Induced Apoptosis (General)
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Caption: A generalized, hypothetical signaling pathway for secoiridoid-induced apoptosis in
cancer cells.

Conclusion

10-Hydroxyoleoside 11-methyl ester is a naturally occurring secoiridoid with established
basic chemical properties and promising, yet underexplored, biological activities. This guide
consolidates the available technical information to serve as a resource for the scientific
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community. There is a clear need for further research to fully characterize its physical
properties, obtain detailed spectroscopic data, develop specific and optimized experimental
protocols for its isolation and potential synthesis, and to thoroughly investigate its biological
mechanisms of action and associated signaling pathways. Such efforts will be crucial in
unlocking the full therapeutic potential of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15592216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

